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Compound of Interest

Compound Name: Sodium methylarsonate

Cat. No.: B1682101

For Researchers, Scientists, and Drug Development Professionals

Monosodium methylarsonate (MSMA) is an organoarsenical compound that has been
primarily used as a post-emergent herbicide. This technical guide provides a detailed overview
of its chemical properties and molecular structure, intended to serve as a comprehensive
resource for the scientific community.

Core Chemical and Physical Properties

MSMA is the monosodium salt of methylarsonic acid. It is a white, crystalline, odorless solid at
room temperature.[1][2] The compound is highly soluble in water, a property that facilitates its
use in aqueous formulations for agricultural applications.[2][3]
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Property Value Source
Chemical Formula CH4AsNaO:s [4]
Molecular Weight 161.95 g/mol [1105161[7]
Melting Point 113-116 °C (decomposes) [1][8]
Water Solubility =100 mg/mL at 22 °C [8]

Vapor Pressure 1x10~7 mm Hg [1]

pKai (of Methylarsonic Acid) 4.1 9]

pKaz (of Methylarsonic Acid) 8.94 9]

Molecular Structure

The molecular structure of monosodium methylarsonate consists of a central arsenic atom
bonded to a methyl group, two oxygen atoms, and a hydroxyl group, with a sodium ion
associated with one of the oxygen atoms.

Chemical Identifiers:

Identifier Value

CAS Number 2163-80-6

IUPAC Name Sodium;hydroxy(methyl)arsinate
SMILES C--INVALID-LINK--(O)[O-].[Na+]

Detailed crystallographic data, including precise bond lengths and angles for monosodium
methylarsonate, are not readily available in the public domain. Such data would require
dedicated X-ray diffraction studies.

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and identification of MSMA. While
a comprehensive public database of its spectra is not available, typical spectroscopic
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characteristics can be inferred.

Infrared (IR) Spectroscopy: An FTIR spectrum of monosodium methylarsonate is available on
PubChem, though detailed peak assignments are not provided.[10] Key absorptions would be
expected for As=0, As-C, C-H, and O-H stretching and bending vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: A single peak corresponding to the methyl protons would be expected. The
chemical shift would be influenced by the electronegativity of the arsenic atom and the
solvent used.

e 13C NMR: A single resonance for the methyl carbon would be anticipated.

Mass Spectrometry: The mass spectrum of MSMA would show the molecular ion peak and
fragmentation patterns corresponding to the loss of methyl, hydroxyl, and oxygen-containing
fragments. A detailed fragmentation analysis would provide further confirmation of its structure.

Experimental Protocols

Standardized methods are employed to determine the physicochemical properties of chemical
compounds like MSMA.

Melting Point Determination

The melting point of a solid organic compound is a key indicator of its purity. Acommon method
involves using a melting point apparatus where a small, powdered sample in a capillary tube is
heated at a controlled rate. The temperature range from the first appearance of liquid to the
complete melting of the solid is recorded. For high-purity compounds, this range is typically
narrow.

Water Solubility Determination (OECD Guideline 105)

The OECD Guideline for the Testing of Chemicals, No. 105, describes two primary methods for
determining water solubility: the column elution method and the flask method.

o Flask Method: A supersaturated solution of the substance in water is prepared and allowed
to equilibrate at a constant temperature with stirring. The concentration of the substance in
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the aqueous phase is then determined by a suitable analytical method after separation of the
undissolved solid. This method is suitable for substances with solubilities above 10-2 g/L.

e Column Elution Method: A column is packed with an inert support material coated with the
test substance. Water is passed through the column at a slow, constant rate. The
concentration of the substance in the eluate is monitored until it reaches a plateau, which
represents the saturation solubility. This method is appropriate for substances with low
solubility.

Biological Activity and Signaling Pathway

Monosodium methylarsonate functions as a herbicide by inhibiting photosynthesis in
susceptible plants.[11] The primary target is Photosystem Il (PSIl), a key protein complex in the
thylakoid membranes of chloroplasts.

MSMA is believed to interfere with the electron transport chain within PSII. Specifically, it is
thought to bind to the D1 protein of the PSIlI complex, thereby blocking the transfer of electrons.
This disruption halts the production of ATP and NADPH, which are essential for carbon dioxide
fixation and plant growth. The blockage of electron flow also leads to the formation of reactive
oxygen species, which cause lipid peroxidation and membrane damage, ultimately leading to
cell death.
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Figure 1. Proposed mechanism of MSMA-induced inhibition of Photosystem II.

Conclusion

Monosodium methylarsonate is a well-characterized organoarsenical herbicide with defined
chemical and physical properties. Its mode of action is primarily through the disruption of
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photosynthetic processes in plants. While its basic chemical structure is known, further
research, particularly X-ray crystallographic studies, would provide a more detailed
understanding of its three-dimensional structure and could aid in the design of more selective
and less environmentally persistent herbicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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